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An Important Note on Nomenclature: The request for a technical guide on "2,6-
Piperazinediethanol" highlights a critical aspect of chemical nomenclature. While the "2,6-"
designation logically suggests the attachment of two ethanol groups to the carbon atoms at the
2nd and 6th positions of the piperazine ring, a thorough review of chemical literature and
databases reveals a scarcity of information on this specific isomer. In contrast, piperazine
derivatives with substitutions on the nitrogen atoms are significantly more common and well-
documented. This guide will, therefore, focus on the readily available and industrially significant
iIsomers: 1-(2-Hydroxyethyl)piperazine and 1,4-Piperazinediethanol, with a primary emphasis
on the latter as a di-substituted ethanol derivative. It is plausible that "2,6-
Piperazinediethanol" may be a less common isomer or a misnomer for one of these more
prevalent compounds.

Introduction to Hydroxyethylated Piperazines

Piperazine and its derivatives are a cornerstone in medicinal chemistry and materials science.
[1] The introduction of hydroxyethyl groups onto the piperazine scaffold enhances hydrophilicity
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and provides reactive sites for further chemical modifications. These characteristics are

instrumental in tuning the pharmacokinetic profiles of drug candidates and in the synthesis of

polymers and other functional materials.[2][3] This guide provides an in-depth exploration of the

molecular characteristics, synthesis, and applications of the most common hydroxyethylated

piperazines.

Molecular Formula and Weight

The fundamental molecular properties of the key piperazinediethanol isomers are summarized

below.
Molecular

Compound Molecular .

Synonym(s) Weight (g/mol  CAS Number
Name Formula |

N-(2-
1-(2- Hydroxyethyl)pip
Hydroxyethyl)pip  erazine, 1- C6H14N20 130.19 103-76-4[4][5]
erazine Piperazineethan

ol
1,4- N,N'-Bis(2-
Piperazinedietha  hydroxyethyl)pip C8H18N202 174.24 122-96-3[6][7]
nol erazine

Physicochemical Properties

The physical and chemical properties of these compounds dictate their handling, reactivity, and

applications.

Table of Physicochemical Properties:
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1-(2-
Property ( . . 1,4-Piperazinediethanol
Hydroxyethyl)piperazine

Clear, colorless to pale yellow

Appearance o White crystalline powder|[6]
oily liquid[5]

Melting Point -39 °C to -38.5 °C[4][5] 133.5-136 °C[7]

Boiling Point 242-246 °C[4][5] 215-220 °C at 50 mmHg[7]

) 1.060 - 1.061 g/mL at 25 °C[4]
Density 1.097 g/cm3

[5]

Miscible in water; soluble in _ ,
Soluble in water. Slightly
- ethanol, acetone, ether, and ]
Solubility ) ) soluble in DMSO and
benzene. Slightly soluble in
methanol.[2][7]

chloroform and methanol.[4]

Flash Point >230 °F (>110 °C)[5] 166 °C[7]

Synthesis and Manufacturing

The synthesis of hydroxyethylated piperazines is typically achieved through the reaction of
piperazine with ethylene oxide. The stoichiometry of the reactants is a key factor in determining
the final product distribution.

Conceptual Synthesis Workflow
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Caption: Generalized synthesis pathway for hydroxyethylated piperazines.

A general procedure involves the slow addition of ethylene oxide to an aqueous solution of
piperazine under controlled temperature and pressure. An excess of piperazine favors the
formation of the mono-substituted product, 1-(2-hydroxyethyl)piperazine. Conversely, an
excess of ethylene oxide drives the reaction towards the di-substituted product, 1,4-
piperazinediethanol. The final products are then purified, typically by vacuum distillation.

Applications in Research and Drug Development

The piperazine moiety is a privileged scaffold in medicinal chemistry, appearing in numerous
FDA-approved drugs.[8] The addition of hydroxyethyl groups can further enhance the
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pharmacological properties of these molecules.

Key Application Areas:

Drug Intermediates: Both 1-(2-hydroxyethyl)piperazine and 1,4-piperazinediethanol serve as
crucial intermediates in the synthesis of active pharmaceutical ingredients (APIs).[2][4] They
are particularly valuable in the development of neuroleptic agents and other central nervous
system drugs.[5]

Improving Bioavailability: The hydroxyethyl groups can increase the aqueous solubility of a
drug molecule, which can lead to improved oral bioavailability.[3]

Scaffolding for Drug Design: The piperazine ring provides a rigid, yet conformationally
mobile, core for the attachment of various pharmacophores. The nitrogen atoms can be
functionalized to interact with biological targets, while the hydroxyethyl groups offer points for
further derivatization.

Polymer Chemistry: 1,4-Piperazinediethanol is used in the synthesis of polyurethanes and
other polymers, where it can act as a chain extender or cross-linker.[2]

Corrosion Inhibitors and Surfactants: The amphiphilic nature of these molecules makes them
effective as corrosion inhibitors and as components in the formulation of surfactants.[4]

Logical Flow of Application in Drug Discovery
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Caption: Role of 1,4-Piperazinediethanol as a scaffold in drug discovery.

Experimental Protocols
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Protocol: Synthesis of a Hypothetical Drug Intermediate
from 1,4-Piperazinediethanol

This protocol describes a representative two-step synthesis of a hypothetical drug intermediate,

illustrating the utility of 1,4-piperazinediethanol as a starting material.

Step 1: Ditosylation of 1,4-Piperazinediethanol

Reaction Setup: To a solution of 1,4-piperazinediethanol (1 eq.) in dichloromethane (DCM) at
0 °C, add triethylamine (2.5 eq.).

Reagent Addition: Slowly add a solution of p-toluenesulfonyl chloride (2.2 eq.) in DCM to the
reaction mixture.

Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 12-18
hours. Monitor the reaction progress by thin-layer chromatography (TLC).

Workup: Upon completion, quench the reaction with water. Separate the organic layer, wash
with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

Purification: Purify the crude product by column chromatography on silica gel to yield the
ditosylated intermediate.

Step 2: Nucleophilic Substitution with a Phenolic Compound

Reaction Setup: To a solution of a substituted phenol (2.2 eq.) in dimethylformamide (DMF),
add potassium carbonate (3 eq.).

Reagent Addition: Add the ditosylated intermediate from Step 1 (1 eq.) to the mixture.

Reaction Conditions: Heat the reaction mixture to 80-100 °C and stir for 8-12 hours.

Workup: After cooling to room temperature, pour the reaction mixture into ice water. Collect
the precipitate by filtration and wash with water.

Purification: Recrystallize the crude product from a suitable solvent system (e.g.,
ethanol/water) to obtain the purified final product.
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Safety and Handling

¢ 1-(2-Hydroxyethyl)piperazine: Causes skin irritation and serious eye damage. May cause
respiratory irritation.[9]

e 1,4-Piperazinediethanol: Causes serious eye damage.[6]
General Handling Precautions:

o Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.

» Handle in a well-ventilated area or under a fume hood.
» Avoid inhalation of vapors and contact with skin and eyes.

» In case of contact, flush the affected area with copious amounts of water and seek medical
attention.

Conclusion

While the specific compound "2,6-Piperazinediethanol” remains elusive in common chemical
literature, the isomeric N-substituted derivatives, 1-(2-hydroxyethyl)piperazine and 1,4-
piperazinediethanol, are compounds of significant scientific and industrial interest. Their
versatile chemical nature, stemming from the combination of the piperazine core and reactive
hydroxyethyl groups, makes them invaluable building blocks in the synthesis of
pharmaceuticals, polymers, and other specialty chemicals. A clear understanding of the
properties and reactivity of these common isomers is essential for researchers and drug
development professionals working with piperazine-based molecules.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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